molecular formula C10H9NO3 B8343415 N-(3-Oxo-2,3-dihydrobenzofuran-6-yl)acetamide

N-(3-Oxo-2,3-dihydrobenzofuran-6-yl)acetamide

Cat. No.: B8343415
M. Wt: 191.18 g/mol
InChI Key: ALIIAYWLXQCOJB-UHFFFAOYSA-N
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Description

N-(3-Oxo-2,3-dihydrobenzofuran-6-yl)acetamide is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9NO3

Molecular Weight

191.18 g/mol

IUPAC Name

N-(3-oxo-1-benzofuran-6-yl)acetamide

InChI

InChI=1S/C10H9NO3/c1-6(12)11-7-2-3-8-9(13)5-14-10(8)4-7/h2-4H,5H2,1H3,(H,11,12)

InChI Key

ALIIAYWLXQCOJB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC2=C(C=C1)C(=O)CO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

32.6 g (0.181 mol) of chloroacetyl chloride are added, followed within 15 minutes by 20 g (0.121 mol) of N-(3-methoxyphenyl)acetamide, to a solution of 64.6 g (0.484 mol) of aluminum chloride in 100 ml of 1,2-dichloroethane at 0° C. under argon. The temperature rises to 10° C. during this. The mixture is then slowly warmed to room temperature and stirred overnight. The brown mixture is added to ice-water, and ethyl acetate is added. After vigorous stirring, N-(3-methoxy-4-chloroacetylphenyl)acetamide precipitates and is filtered off with suction and dried under higher vacuum. The resulting solid is introduced into 140 ml of ethanol and, after addition of 13.2 g (0.154 mol) of sodium acetate, heated under reflux overnight. Cooling is followed by addition of water, and the ethanol is stripped off in a rotary evaporator. The precipitated solid is filtered off with suction on a frit and dried. 9.35 g (40% of theory) of the product result as a solid with a pale reddish color.
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